Cas no 849236-73-3 (Benzenamine, 2-nitro-5-(1H-tetrazol-5-yl)-)

Benzenamine, 2-nitro-5-(1H-tetrazol-5-yl)- structure
849236-73-3 structure
Product Name:Benzenamine, 2-nitro-5-(1H-tetrazol-5-yl)-
CAS No:849236-73-3
MF:C7H6N6O2
MW:206.161539554596
CID:1829730
Update Time:2024-11-27

Benzenamine, 2-nitro-5-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-nitro-5-(1H-tetrazol-5-yl)-
    • Benzenamine, 2-nitro-5-(2H-tetrazol-5-yl)-
    • Inchi: 1S/C7H6N6O2/c8-5-3-4(7-9-11-12-10-7)1-2-6(5)13(14)15/h1-3H,8H2,(H,9,10,11,12)
    • InChI Key: XEEVYNZIWSYLOY-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(C2=NNN=N2)=CC=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.625±0.06 g/cm3(Predicted)
  • Boiling Point: 532.4±60.0 °C(Predicted)
  • pka: 3.23±0.10(Predicted)
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